Cas no 748091-32-9 (4-amino-5-methylthiophene-2-carboxylic acid)
748091-32-9 structure
Product Name:4-amino-5-methylthiophene-2-carboxylic acid
CAS No:748091-32-9
MF:C6H7NO2S
MW:157.190280199051
CID:561029
PubChem ID:22342535
Update Time:2025-04-19
4-amino-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 4-amino-5-methyl-
- 2-Thiophenecarboxylicacid,4-amino-5-methyl-(9CI)
- 4-amino-5-methylthiophene-2-carboxylic acid
- AKOS010563189
- 748091-32-9
- DTXSID00625015
- SCHEMBL4062257
- EN300-149194
-
- Inchi: 1S/C6H7NO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,7H2,1H3,(H,8,9)
- InChI Key: RYDMTEAXGOEBNF-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1C)N
Computed Properties
- Exact Mass: 157.01974964g/mol
- Monoisotopic Mass: 157.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.6Ų
4-amino-5-methylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-149194-0.05g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 0.05g |
$563.0 | 2023-06-05 | ||
| Enamine | EN300-149194-0.1g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 0.1g |
$591.0 | 2023-06-05 | ||
| Enamine | EN300-149194-0.25g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 0.25g |
$617.0 | 2023-06-05 | ||
| Enamine | EN300-149194-0.5g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 0.5g |
$645.0 | 2023-06-05 | ||
| Enamine | EN300-149194-1.0g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 1g |
$671.0 | 2023-06-05 | ||
| Enamine | EN300-149194-2.5g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 2.5g |
$1315.0 | 2023-06-05 | ||
| Enamine | EN300-149194-5.0g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 5g |
$1945.0 | 2023-06-05 | ||
| Enamine | EN300-149194-10.0g |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 10g |
$2884.0 | 2023-06-05 | ||
| Enamine | EN300-149194-50mg |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 50mg |
$455.0 | 2023-09-28 | ||
| Enamine | EN300-149194-100mg |
4-amino-5-methylthiophene-2-carboxylic acid |
748091-32-9 | 100mg |
$476.0 | 2023-09-28 |
4-amino-5-methylthiophene-2-carboxylic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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